Cas no 68303-33-3 (N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine)
68303-33-3 structure
Product Name:N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine
CAS No:68303-33-3
MF:C8H14N4
MW:166.223560810089
CID:2109997
PubChem ID:23349920
Update Time:2025-04-21
N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine Chemical and Physical Properties
Names and Identifiers
-
- N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine
- SCHEMBL11461176
- 68303-33-3
- SGNKTJDTJVUZOY-UHFFFAOYSA-N
- DA-41710
- AKOS008922735
- 2-(2-dimethylaminoethylamino)pyrazine
- 2-(2-dimethylaminoethylamino) pyrazine
-
- Inchi: 1S/C8H14N4/c1-12(2)6-5-11-8-7-9-3-4-10-8/h3-4,7H,5-6H2,1-2H3,(H,10,11)
- InChI Key: SGNKTJDTJVUZOY-UHFFFAOYSA-N
- SMILES: N(C)(C)CCNC1C=NC=CN=1
Computed Properties
- Exact Mass: 166.121846464Da
- Monoisotopic Mass: 166.121846464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 41.1Ų
N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
68303-33-3 (N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine) Related Products
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